Cas no 1804295-16-6 (2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine
• CAS No: 1804295-16-6
• MF: C₇H₅F₃N₄O
• MW: 218.136010885239
• CID: 4911556
• Update Time: 2025-05-24

2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3N4O/c8-7(9,10)15-6-3(12)1-5(13)14-4(6)2-11/h1H,(H4,12,13,14)
• InChI Key： UEHDKAYTETUEQK-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=NC(=CC=1N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 1.1
• Topological Polar Surface Area: 98

Additional information on 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine (CAS: 1804295-16-6)

The compound 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine (CAS: 1804295-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and antimicrobial properties.

One of the key areas of research has been the synthesis and structural characterization of 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development.

In terms of biological activity, recent investigations have explored the compound's role as an inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study suggested that the compound's trifluoromethoxy group enhances its binding affinity to the enzyme's active site, making it a promising candidate for anti-inflammatory drug development.

Another significant finding comes from a 2023 research article in Antimicrobial Agents and Chemotherapy, which reported the compound's efficacy against multidrug-resistant bacterial strains. The study found that 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine disrupts bacterial cell wall synthesis, leading to cell lysis. This mechanism of action is particularly valuable in the face of rising antibiotic resistance, positioning the compound as a potential lead for new antimicrobial agents.

Despite these promising results, challenges remain in the clinical translation of 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine. Pharmacokinetic studies indicate that the compound has moderate bioavailability, and further structural modifications may be necessary to optimize its absorption and distribution in vivo. Additionally, toxicity profiles need to be thoroughly evaluated to ensure safety for therapeutic use.

In conclusion, 2-Cyano-4,6-diamino-3-(trifluoromethoxy)pyridine (CAS: 1804295-16-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and broad biological activity make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies, particularly for inflammatory and infectious diseases.